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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Carbon tetraiodide (Cl4), a distinctive red crystalline solid, requires careful
management due to its reactivity and potential hazards. This guide provides essential, step-by-
step procedures for its safe disposal, aligned with best practices in laboratory safety.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to handle carbon tetraiodide with
appropriate safety measures. The compound is sensitive to light and heat, decomposing into
iodine and tetraiodoethylene.[1] It is also corrosive and an irritant.[1]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses with side-shields or other approved eye protection.[2]

Respiratory Protection: In case of dust formation or inadequate ventilation, use a suitable
respirator.

Body Protection: Wear appropriate protective clothing.[3]

Handling and Storage:
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Avoid contact with skin and eyes.[2][4]

Prevent the formation of dust and aerosols.[2][4]
Work in a well-ventilated area, preferably under a fume hood.[2][3]
Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][2][4]

Handle and store under an inert gas like argon.[1][2][4]

In the event of accidental release, use personal protective equipment, avoid creating dust, and

sweep or shovel the material into a suitable, closed container for disposal.[2][4] Do not let the

product enter drains.[2][4]

Quantitative Data Summary

For quick reference, the key quantitative data for carbon tetraiodide is summarized in the

table below.
Property Value
Molecular Weight 519.63 g/mol
Density 4.34 g/lcm3 at 20 °C

Decomposition Temp.

171 °C

NFPA 704 Health Rating

2 (Intense or continued but not chronic exposure
could cause temporary incapacitation or

possible residual injury)

NFPA 704 Fire Rating

0 (Materials that will not burn under typical fire

conditions)

NFPA 704 Reactivity Rating

0 (Normally stable, even under fire exposure

conditions, and is not reactive with water)

Source: Grokipedia[l], ChemicalBook[4]
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Step-by-Step Disposal Procedures

The recommended procedure for the disposal of carbon tetraiodide involves professional
waste management services. In-lab treatment should only be performed by trained personnel
with a thorough understanding of the chemical's reactivity.

Method 1: Licensed Disposal Company (Recommended)
e Segregation and Labeling:
o Do not mix carbon tetraiodide waste with other waste streams.[5]
o Place the waste in a suitable, compatible, and tightly sealed container.[5]

o Clearly label the container with "HAZARDOUS WASTE" and the chemical name "Carbon
Tetraiodide" with its percentage composition.[5]

» Contacting a Professional Service:
o Offer surplus and non-recyclable carbon tetraiodide to a licensed disposal company.[2][4]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

[2]

o Complete any required hazardous material pickup request forms, providing an accurate
description of the waste.[5]

Method 2: In-Lab Treatment (For Experienced Personnel Only)

This method should only be considered when a licensed disposal service is not available and
must be performed with extreme caution.

¢ Dissolution and Incineration:
o Dissolve or mix the carbon tetraiodide with a combustible solvent.

o This mixture can then be burned in a chemical incinerator equipped with an afterburner
and scrubber to manage the hazardous decomposition products (carbon oxides and
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hydrogen iodide).[4]
o Neutralization:

o Carbon tetraiodide can be neutralized with alkaline solutions, such as sodium hydroxide,
to convert toxic iodine byproducts into less hazardous iodides.[6]

o Considering its slow hydrolysis to iodoform and iodine in water, neutralization with a
reducing agent like sodium thiosulfate may also be a viable option.

Disposal Workflow Diagram

The logical flow for the proper disposal of carbon tetraiodide is illustrated in the diagram
below.
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Caption: Logical workflow for the safe disposal of carbon tetraiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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